Cas no 2680818-84-0 (2-(N-{1,1'-biphenyl-2-yl}acetamido)acetic acid)

• Product Name: 2-(N-{1,1'-biphenyl-2-yl}acetamido)acetic acid
• CAS No: 2680818-84-0
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 5635593
• PubChem ID: 165918281
• Update Time: 2025-05-23

2-(N-{1,1'-biphenyl-2-yl}acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680818-84-0
• 2-(N-{[1,1'-biphenyl]-2-yl}acetamido)acetic acid
• EN300-28283144
• N-Acetyl-N-[1,1′-biphenyl]-2-ylglycine
• 2-(N-{1,1'-biphenyl-2-yl}acetamido)acetic acid

• Inchi： 1S/C16H15NO3/c1-12(18)17(11-16(19)20)15-10-6-5-9-14(15)13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,19,20)
• InChI Key： FBEZUECEANZCPM-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC(=O)O)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 269.10519334g/mol
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.9±43.0 °C(Predicted)
• pka: 3.83±0.10(Predicted)

Additional information on 2-(N-{1,1'-biphenyl-2-yl}acetamido)acetic acid

2-(N-{1,1'-Biphenyl-2-yl}Acetamido)Acetic Acid: A Comprehensive Overview

The compound with CAS No 2680818-84-0, known as 2-(N-{1,1'-biphenyl-2-yl}acetamido)acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

Structural Features: The molecule consists of a biphenyl group attached to an acetamide moiety, which is further connected to an acetic acid group. The biphenyl structure introduces aromaticity and enhances the compound's stability and bioavailability. Recent studies have highlighted the importance of such structures in modulating pharmacokinetic properties, making this compound a promising candidate for drug delivery systems.

Synthesis and Characterization: The synthesis of 2-(N-{1,1'-biphenyl-2-yl}acetamido)acetic acid involves a multi-step process that includes nucleophilic substitution and condensation reactions. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the molecular structure. These studies have provided insights into the compound's stereochemistry and electronic properties, which are crucial for understanding its reactivity.

Chemical Properties: This compound exhibits a high degree of solubility in polar solvents, which is advantageous for its use in various chemical reactions and biological assays. Recent research has also explored its thermal stability, revealing that it can withstand moderate heating without significant decomposition. These properties make it suitable for applications in both laboratory settings and industrial processes.

Biological Activity: The biological activity of 2-(N-{1,1'-biphenyl-2-yl}acetamido)acetic acid has been a focal point of recent investigations. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to modulate kinase activity, suggesting its role in anti-cancer therapies.

Applications in Drug Development: The compound's unique combination of structural features and biological activity positions it as a valuable tool in drug discovery programs. Pharmaceutical companies are exploring its potential as a lead compound for developing new therapeutic agents targeting various diseases, including neurodegenerative disorders and inflammatory conditions.

Recent Research Advances: In 2023, a groundbreaking study published in Nature Communications reported on the use of this compound as a building block for constructing advanced materials with tailored electronic properties. Researchers utilized its biphenyl moiety to create self-assembling nanostructures, which exhibit promising electronic characteristics for applications in organic electronics.

Safety and Environmental Impact: As with any chemical compound, understanding its safety profile is essential. Preliminary toxicity studies indicate that 2-(N-{1,1'-biphenyl-2-yl}acetamido)acetic acid exhibits low toxicity at typical exposure levels. However, further studies are required to fully assess its environmental impact and biodegradability.

In conclusion, 2-(N-{1,1'-biphenyl-2-yl}acetamido)acetic acid (CAS No 2680818-84-0) is a versatile compound with significant potential across multiple fields. Its unique structure, favorable chemical properties, and promising biological activity make it an intriguing subject for ongoing research and development efforts.